N-(4-Iodophenyl)morpholine-4-sulphonamide

• Molecular Formula: C10H13IN2O3S
• Molecular Weight: 368.19 g/mol
• IUPAC Name: N-(4-iodophenyl)morpholine-4-sulfonamide
• InChI: InChI=1S/C10H13IN2O3S/c11-9-1-3-10(4-2-9)12-17(14,15)13-5-7-16-8-6-13/h1-4,12H,5-8H2
• InChI Key: AKPZQATZUULYPZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)NC2=CC=C(C=C2)I

Description

N-(4-Iodophenyl)morpholine-4-sulphonamide is a useful research compound. Its molecular formula is C10H13IN2O3S and its molecular weight is 368.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10 g of 4-iodoaniline (45.6 mmol) in 200 ml of acetonitrile there are added 6.41 ml of Et3N (45.6 mmol) and 8.47 g of morpholine-4-sulphonyl chloride (45.6 mmol). The reaction mixture is stirred for 16 hours at ambient temperature. The acetonitrile is evaporated off in vacuo, and the residue is taken up in 1N HCl and extracted with CH2Cl2. The organic phases are combined, washed with brine, dried (MgSO4) and treated with animal charcoal to yield the title product.